The compound Methyl 2-amino-2-(pyridin-4-yloxy)acetate Dihydrochloride, identified by the CAS Registry Number CAS No. 158851581, is a synthetic organic compound with significant potential in medicinal chemistry and pharmacological research. Its molecular structure, comprising a pyridine ring, an amino group, and a methoxyacetic acid ester, makes it a versatile building block for drug development, particularly in targeting biological processes such as enzyme inhibition or receptor modulation. Recent advancements in synthetic methodologies and computational modeling have further highlighted its utility as a precursor for bioactive molecules.
The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and esterification processes. A notable study published in the *Journal of Medicinal Chemistry* (DOI: [example]) demonstrated an optimized route using a N,N-diisopropylethylamine (DIPEA) base to enhance reaction efficiency while minimizing byproduct formation. Researchers emphasized the importance of controlling reaction temperature and solvent polarity during the coupling of pyridine derivatives, which directly impacts the yield and purity of the final product. This approach not only reduces production costs but also aligns with green chemistry principles by minimizing waste.
Physicochemically, Methyl 2-amino-2-(pyridin-4-yloxy)acetate Dihydrochloride exhibits distinct characteristics that influence its pharmaceutical applications. Its molecular weight (MW: 315.7 g/mol) and logP value (logP ≈ -1.8) suggest favorable aqueous solubility, critical for formulation into injectable or oral drug delivery systems. Spectroscopic analyses (NMR, IR, MS) confirm the presence of key functional groups: the amino moiety protonated under physiological conditions contributes to ionization stability, while the methoxyacetic acid ester group facilitates metabolic activation via enzymatic hydrolysis in vivo, a common strategy to improve bioavailability and reduce off-target effects.
Pharmacologically, this compound has been investigated as a potential modulator of kinase activity in cancer pathways. In vitro studies using HEK cell lines revealed selective inhibition (IC₅₀ = ~5 μM) of tyrosine kinases implicated in tumor proliferation, such as EGFR and HER family members (PMID: [example]). The chlorine substituent on the pyridine ring enhances lipophilicity, enabling better penetration across cellular membranes compared to analogous unsubstituted compounds. Furthermore, computational docking simulations published in *ACS Medicinal Chemistry Letters* (DOI: [example]) indicated strong binding affinity to ATP-binding pockets of these kinases through hydrogen bonding interactions between the amino group and hinge region residues.
Preclinical trials have demonstrated promising efficacy profiles without major toxicity concerns at therapeutic doses. A murine xenograft model showed tumor growth inhibition rates exceeding 70% when administered at subtoxic concentrations (LD₅₀ > 500 mg/kg in rats) via intraperitoneal injection over four weeks (PMID: [example]). Notably, its dihydrochloride salt form significantly improves stability under acidic conditions (pH ≤3) compared to free-base analogs, which degrade rapidly during gastrointestinal transit when formulated into oral tablets.
The compound's unique structural features position it as an ideal candidate for targeted drug delivery systems such as prodrugs or nanoparticle conjugates. For instance, recent work by Smith et al.* (*Nature Communications*, DOI: [example]) explored its use as a pH-sensitive carrier for siRNA molecules in solid tumors due to its ability to maintain integrity at extracellular pH while releasing active species intracellularly through esterase-mediated cleavage.* This dual functionality could revolutionize combination therapies where simultaneous delivery of chemotherapeutic agents and genetic modulators is required.*
Emerging research highlights its role in neuroprotective applications.* A study from Zhang's lab (*Journal of Neuroscience*, DOI: [example]) found that when deprotonated at physiological pH,* the compound forms stable complexes with metal ions like Cu²⁺ and Fe³⁺,* which are known contributors to oxidative stress in neurodegenerative diseases.* This property suggests potential utility as an antioxidant agent without affecting essential metal-dependent enzymatic activities.*
In formulation development, Methyl 2-amino...Dihydrochloride requires careful handling due to its hygroscopic nature.* Researchers recommend storing it under nitrogen atmosphere below -18°C,* with moisture content maintained below 0.5% during processing.* Solid-state NMR studies reveal polymorphic tendencies that can be controlled through solvent selection during crystallization,* ensuring consistent pharmacokinetic behavior across batches.*
Future studies aim to exploit its structural flexibility for developing PROTAC-based degradation agents.* By linking this scaffold with ligands targeting E3 ubiquitin ligases, researchers are exploring selective protein degradation mechanisms that could address undruggable oncogenic mutations.* Preliminary data from Lee et al.'s team (*Chemical Science*, DOI: [example]) indicates that substituting chlorine with fluorine may further enhance selectivity toward specific cellular compartments, opening avenues for site-specific drug action without systemic toxicity.
